Cas no 56479-26-6 (1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-)
56479-26-6 structure
Product Name:1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-
CAS No:56479-26-6
MF:C18H23N3S
MW:313.460322618485
CID:348767
PubChem ID:56629344
Update Time:2025-04-19
1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-
- N-methyl-N'-(3-phenothiazin-10-ylpropyl)ethane-1,2-diamine
- DTXSID00718133
- 56479-26-6
- N~1~-Methyl-N~2~-[3-(10H-phenothiazin-10-yl)propyl]ethane-1,2-diamine
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- Inchi: 1S/C18H23N3S/c1-19-12-13-20-11-6-14-21-15-7-2-4-9-17(15)22-18-10-5-3-8-16(18)21/h2-5,7-10,19-20H,6,11-14H2,1H3
- InChI Key: OGJVRWYLJVMTIF-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCNCCNC
Computed Properties
- Exact Mass: 313.16149
- Monoisotopic Mass: 313.16126892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 27.3
1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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